Cas no 917614-71-2 (Benzoic acid, 3-nitro-2-[(1E)-2-(4-nitrophenyl)ethenyl]-)

• Product name: Benzoic acid, 3-nitro-2-[(1E)-2-(4-nitrophenyl)ethenyl]-
• CAS No: 917614-71-2
• MF: C₁₅H₁₀N₂O₆
• MW: 314.2497
• CID: 785417
• PubChem ID: 71428487

Benzoic acid, 3-nitro-2-[(1E)-2-(4-nitrophenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-nitro-2-[(1E)-2-(4-nitrophenyl)ethenyl]-
• 3-nitro-2-[2-(4-nitrophenyl)ethenyl]benzoic acid
• DTXSID40847214
• 917614-71-2

• Inchi： InChI=1S/C15H10N2O6/c18-15(19)13-2-1-3-14(17(22)23)12(13)9-6-10-4-7-11(8-5-10)16(20)21/h1-9H,(H,18,19)
• InChI Key： BVQPLXPXVIIZII-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1)[N+](=O)[O-])C=CC2=CC=C(C=C2)[N+](=O)[O-])C(=O)O

Computed Properties

• Exact Mass: 314.05388604g/mol
• Monoisotopic Mass: 314.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 129Ų
• XLogP3: 3.4